(R)-Enilconazole

• CAS RN: 166734-81-2
• Molecular Formula: C14H14Cl2N2O
• Molecular Weight: 297.2 g/mol
• IUPAC Name: 1-[(2R)-2-(2,4-dichlorophenyl)-2-prop-2-enoxyethyl]imidazole
• InChI: InChI=1S/C14H14Cl2N2O/c1-2-7-19-14(9-18-6-5-17-10-18)12-4-3-11(15)8-13(12)16/h2-6,8,10,14H,1,7,9H2/t14-/m0/s1
• InChI Key: PZBPKYOVPCNPJY-AWEZNQCLSA-N
• Isomeric SMILES: C=CCO[C@@H](CN1C=CN=C1)C2=C(C=C(C=C2)Cl)Cl
• SMILES: C=CCOC(CN1C=CN=C1)C2=C(C=C(C=C2)Cl)Cl

Description

(R)-enilconazole is a 1-[2-(allyloxy)-2-(2,4-dichlorophenyl)ethyl]imidazole that is the (R)-enantiomer of enilconazole. It is an enantiomer of a (S)-enilconazole.

Scientific Research Applications

Efficacy in Veterinary Medicine

• Bovine Dermatophytosis Treatment : Research has shown that pomades containing different concentrations of enilconazole are effective for treating bovine dermatophytosis, with 3% enilconazole pomades recommended for optimal efficacy and minimal adverse reactions (Kirmizigul et al., 2016).
• Feline Dermatophytosis Treatment : Enilconazole has been used effectively to treat dermatophytosis in Persian cats. A study found that a 0.2% enilconazole solution was generally well-tolerated and effective, though some adverse effects were noted (Hnilica & Medleau, 2002).
• Rabbit Farm Dermatophytosis Control : Enilconazole spray has been successfully used in rabbit farms to control dermatophytosis. Spraying the environment with a high dosage showed substantial regression of ringworm lesions without side effects (Rochette & Meirhaeghe, 2010).

Advanced Applications in Veterinary and Environmental Science

• Use in Horses with Mycotic Rhinitis : Enilconazole has been effectively used for treating mycotic rhinitis in horses. Topical application led to recovery in the majority of the cases studied (Kendall et al., 2008).
• Capillary Electrophoresis for Enantiomer Separation : Enilconazole’s enantiomers have been studied through capillary electrophoresis using various cyclodextrins, providing insights into the chiral recognition and separation processes (Gogolashvili et al., 2017).
• Antidermatophyte and Antioxidant Activities : A study investigated the combined use of enilconazole and Nigella sativa for treating dermatophytosis in cattle, revealing significant antidermatophyte and antioxidant effects (Balikci, 2016).

Molecular and Chemical Research

• Analytical Chemistry Techniques : Enantiomeric separation of enilconazole using cyclodextrin-modified micellar electrokinetic chromatography has been achieved, highlighting advanced techniques in analytical chemistry (Hermawan et al., 2014).
• Synthesis and Structural Analysis : Research on the synthesis of enilconazole through carbenoid intermediates offers insights into the chemical synthesis processes of antifungal compounds (Yáñez et al., 2004).